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Introduction
GC373 is a potent, broad-spectrum inhibitor of the main protease (Mpro), also known as 3C-

like protease (3CLpro), of various coronaviruses, including SARS-CoV-2.[1][2][3] The viral Mpro

plays a crucial role in the viral replication cycle by cleaving viral polyproteins into functional

non-structural proteins.[1][4] Inhibition of this enzyme effectively blocks viral replication. GC373
is a dipeptide-based protease inhibitor that acts as a prodrug of GC376. In its active aldehyde

form, it forms a covalent hemithioacetal with the catalytic cysteine residue (Cys145) in the

active site of Mpro, thereby inhibiting its function.[1][5][6] These characteristics make GC373 a

valuable tool for in vitro studies of coronavirus replication and a potential candidate for antiviral

therapy development.[2]

This document provides detailed protocols for the preparation of GC373 stock solutions for use

in cell culture experiments, along with a summary of its biological activity and a diagram of its

mechanism of action.

Quantitative Data Summary
The following table summarizes the key quantitative data for GC373 against SARS-CoV-2.

These values can be used as a reference for designing cell-based assays.
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Parameter Virus/Enzyme Cell Line Value Reference

IC50
SARS-CoV-2

Mpro
- 0.40 ± 0.05 µM [1]

SARS-CoV Mpro - Not Specified [1]

EC50 SARS-CoV-2 Vero E6 1.5 µM [1]

CC50 - Vero E6 & A549 >200 µM [7][8]

Note: IC50 (Half-maximal inhibitory concentration) refers to the concentration of an inhibitor

required to inhibit the activity of a biological target by 50%. EC50 (Half-maximal effective

concentration) is the concentration of a drug that gives a half-maximal response. CC50 (50%

cytotoxic concentration) is the concentration of a compound that kills 50% of cells.

Experimental Protocols
Preparation of a 10 mM GC373 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GC373 in dimethyl

sulfoxide (DMSO). DMSO is a common solvent for dissolving GC373 for in vitro studies.[1][9]

[10]

Materials:

GC373 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Pre-weigh GC373: In a sterile microcentrifuge tube, carefully weigh out the desired amount

of GC373 powder. For example, to prepare 1 ml of a 10 mM stock solution, you will need to

know the molecular weight of your specific batch of GC373.

Calculate the required mass: Use the following formula to calculate the mass of GC373
required: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol )

Dissolve in DMSO: Add the appropriate volume of anhydrous, cell culture grade DMSO to

the tube containing the GC373 powder.

Vortex: Vortex the solution thoroughly until the GC373 is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Aliquot: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes. This will prevent repeated freeze-thaw cycles which can degrade the compound.

Storage: Store the aliquots at -20°C or -80°C for long-term storage. When stored properly,

the stock solution should be stable for several months.

Important Considerations:

Hygroscopicity of DMSO: DMSO is hygroscopic.[9] Use anhydrous DMSO and handle it in a

dry environment to prevent water absorption, which can affect the solubility and stability of

GC373.

DMSO Concentration in Cell Culture: The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[10]

Remember to include a vehicle control (medium with the same concentration of DMSO as

the experimental wells) in your experiments.

Mechanism of Action and Experimental Workflow
The following diagrams illustrate the mechanism of action of GC373 and a general workflow for

its use in cell culture-based antiviral assays.
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Caption: Mechanism of GC373 inhibition of coronavirus replication.
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Caption: General workflow for an in vitro antiviral assay with GC373.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3098307?utm_src=pdf-body-img
https://www.benchchem.com/product/b3098307?utm_src=pdf-body
https://www.benchchem.com/product/b3098307?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3098307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Feline coronavirus drug inhibits the main protease of SARS-CoV-2 and blocks virus
replication - PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Structural basis of SARS-CoV-2 main protease inhibition by a broad-spectrum anti-
coronaviral drug - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. Crystallization of Feline Coronavirus Mpro With GC376 Reveals Mechanism of Inhibition -
PMC [pmc.ncbi.nlm.nih.gov]

6. biorxiv.org [biorxiv.org]

7. Improved SARS-CoV-2 Mpro inhibitors based on feline antiviral drug GC376: Structural
enhancements, increased solubility, and micellar studies - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

10. Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-
CoV-2 protease 3CLpro - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for GC373 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3098307#how-to-prepare-gc373-stock-solution-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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